Cas no 89808-09-3 (5-Pyrimidinol, 2-chloro-4,6-dimethyl-)
89808-09-3 structure
Product Name:5-Pyrimidinol, 2-chloro-4,6-dimethyl-
CAS No:89808-09-3
MF:C6H7ClN2O
MW:158.58558011055
CID:588646
PubChem ID:13144359
Update Time:2025-04-19
5-Pyrimidinol, 2-chloro-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinol, 2-chloro-4,6-dimethyl-
- 2-chloro-4,6-dimethylpyrimidin-5-ol
- DTXSID80521723
- SCHEMBL4446227
- 89808-09-3
-
- Inchi: 1S/C6H7ClN2O/c1-3-5(10)4(2)9-6(7)8-3/h10H,1-2H3
- InChI Key: ZMFHKOIHELTRSB-UHFFFAOYSA-N
- SMILES: ClC1=NC(C)=C(C(C)=N1)O
Computed Properties
- Exact Mass: 158.0246905g/mol
- Monoisotopic Mass: 158.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46Ų
5-Pyrimidinol, 2-chloro-4,6-dimethyl- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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